Cas no 16170-34-6 (Benzoyl chloride, 2,5-diiodo-)

Benzoyl chloride, 2,5-diiodo- is a halogenated aromatic compound featuring iodine substituents at the 2- and 5-positions of the benzoyl chloride scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing iodine functionalities or facilitating further derivatization via acyl chloride chemistry. The electron-withdrawing nature of the iodine atoms enhances electrophilic character, enabling selective reactions in cross-coupling or nucleophilic substitution processes. Its high purity and stability under controlled conditions ensure consistent performance in pharmaceutical, agrochemical, and material science applications. Proper handling is essential due to its moisture sensitivity and potential lachrymatory effects.

Benzoyl chloride, 2,5-diiodo- structure

Product Name:Benzoyl chloride, 2,5-diiodo-

CAS No:16170-34-6

MF:C₇H₃ClI₂O

MW:392.360065698624

CID:4497277

Update Time:2025-05-19

Benzoyl chloride, 2,5-diiodo- Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride, 2,5-diiodo-
- Inchi： 1S/C7H3ClI2O/c8-7(11)5-3-4(9)1-2-6(5)10/h1-3H
- InChI Key： HFTLDTOPQGFMBS-UHFFFAOYSA-N
- SMILES： C(Cl)(=O)C1=CC(I)=CC=C1I

Benzoyl chloride, 2,5-diiodo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	PH001989-1mg		16170-34-6		1mg	￥2041.72	2023-09-15

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Additional information on Benzoyl chloride, 2,5-diiodo-

Comprehensive Analysis of Benzoyl chloride, 2,5-diiodo- (CAS No. 16170-34-6)

Benzoyl chloride, 2,5-diiodo- (CAS No. 16170-34-6) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. Its unique molecular structure, featuring iodine substitutions at the 2 and 5 positions of the benzoyl chloride ring, enhances its reactivity and selectivity in cross-coupling reactions. This compound has garnered significant attention due to its role in synthesizing high-value intermediates for drug discovery and functional materials.

In recent years, the demand for halogenated benzoyl derivatives like 2,5-diiodobenzoyl chloride has surged, driven by advancements in catalysis and green chemistry. Researchers are particularly interested in its applications for C-I bond activation, a critical step in Suzuki-Miyaura and Ullmann-type coupling reactions. These processes are pivotal for creating complex molecules in medicinal chemistry and electronics.

The compound's stability under controlled conditions makes it a preferred choice for high-precision synthesis. However, handling requires expertise due to its sensitivity to moisture and light. Innovations in storage solutions and packaging technologies have addressed these challenges, aligning with industry trends toward sustainable chemical practices.

From an analytical perspective, Benzoyl chloride, 2,5-diiodo- is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity assessment and batch consistency, which are critical for regulatory compliance in pharmaceutical manufacturing.

Emerging applications include its use in photoactive materials for organic photovoltaics (OPVs) and liquid crystal displays (LCDs). The iodine atoms' heavy-atom effect improves intersystem crossing efficiency, making it valuable for optoelectronic research.

Environmental and safety considerations are integral to its lifecycle. Modern waste management protocols emphasize iodine recovery from byproducts, reducing ecological impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs).

Market insights reveal growing procurement of CAS 16170-34-6 by contract research organizations (CROs) and academic laboratories. Its pricing dynamics reflect supply-chain adaptations post-pandemic, with regional production hubs expanding in Asia and Europe.

Future research directions may explore its potential in bioconjugation for targeted drug delivery or as a precursor for metal-organic frameworks (MOFs). Collaborative studies between chemists and material scientists could unlock novel functionalities.

In summary, Benzoyl chloride, 2,5-diiodo- exemplifies the intersection of traditional organic chemistry and cutting-edge innovation. Its versatility ensures continued relevance across multidisciplinary fields, from life sciences to nanotechnology.